Cas no 1617495-63-2 (Ruthenium, [6-[[bis(1,1-dimethylethyl)phosphino-κP]methyl]-2-[[bis(1,1-dimethylethyl)phosphino-κP](4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-1,2-dihydropyridinato-κN]carbonylhydro-, (SP-5-52)-)

Ruthenium, [6-[[bis(1,1-dimethylethyl)phosphino-κP]methyl]-2-[[bis(1,1-dimethylethyl)phosphino-κP](4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-1,2-dihydropyridinato-κN]carbonylhydro-, (SP-5-52)- structure
1617495-63-2 structure
Product Name:Ruthenium, [6-[[bis(1,1-dimethylethyl)phosphino-κP]methyl]-2-[[bis(1,1-dimethylethyl)phosphino-κP](4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-1,2-dihydropyridinato-κN]carbonylhydro-, (SP-5-52)-
CAS No:1617495-63-2
MF:C30H57BNO3P2Ru
MW:653.607010602951
CID:5688777
Update Time:2023-10-13

Ruthenium, [6-[[bis(1,1-dimethylethyl)phosphino-κP]methyl]-2-[[bis(1,1-dimethylethyl)phosphino-κP](4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-1,2-dihydropyridinato-κN]carbonylhydro-, (SP-5-52)- Chemical and Physical Properties

Names and Identifiers

    • (SP-5-52)-[6-[[Bis(1,1-dimethylethyl)phosphino-κP]methyl]-2-[[bis(1,1-dimethylethyl)phosphino-κP](4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-1,2-dihydropyridinato-κN]carbonylhydroruthenium
    • Ruthenium, [6-[[bis(1,1-dimethylethyl)phosphino-κP]methyl]-2-[[bis(1,1-dimethylethyl)phosphino-κP](4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-1,2-dihydropyridinato-κN]carbonylhydro-, (SP-5-52)-
    • Inchi: 1S/C29H53BNO2P2.CHO.Ru.H/c1-24(2,3)34(25(4,5)6)20-21-18-17-19-22(31-21)23(35(26(7,8)9)27(10,11)12)30-32-28(13,14)29(15,16)33-30;1-2;;/h17-19H,20H2,1-16H3;1H;;/q-1;;+1;/p+2/b23-22-;;;
    • InChI Key: OTUDZMQSULCRMZ-GMJJEYKASA-P
    • SMILES: C([Ru+2]12(N3C(=CC=CC3=C(B3OC(C)(C)C(C)(C)O3)P1(C(C)(C)C)C(C)(C)C)CP2(C(C)(C)C)C(C)(C)C)[H])=O

Ruthenium, [6-[[bis(1,1-dimethylethyl)phosphino-κP]methyl]-2-[[bis(1,1-dimethylethyl)phosphino-κP](4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-1,2-dihydropyridinato-κN]carbonylhydro-, (SP-5-52)- Production Method

Production Method 1

Reaction Conditions
1.1C:863971-63-5, 48 h, 150°C
2.1S:THF, rt; 30 min, rt
1.1S:C6D6, rt
2.1S:C6D6, 16 h, rt → 80°C
Reference
B-H Bond Cleavage via Metal-Ligand Cooperation by Dearomatized Ruthenium Pincer Complexes
By Anaby, Aviel et al, Organometallics, 2014, 33(14), 3716-3726

Ruthenium, [6-[[bis(1,1-dimethylethyl)phosphino-κP]methyl]-2-[[bis(1,1-dimethylethyl)phosphino-κP](4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-1,2-dihydropyridinato-κN]carbonylhydro-, (SP-5-52)- Raw materials

Ruthenium, [6-[[bis(1,1-dimethylethyl)phosphino-κP]methyl]-2-[[bis(1,1-dimethylethyl)phosphino-κP](4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-1,2-dihydropyridinato-κN]carbonylhydro-, (SP-5-52)- Preparation Products

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